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Compound of Interest

Compound Name: Ald-Ph-PEG24-NHS ester

Cat. No.: B8106230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for Ald-Ph-PEG24-NHS ester (CAS: 674369-02-9). The information is compiled to ensure safe

laboratory practices for professionals engaged in research and development.

Compound Identification and Properties
Ald-Ph-PEG24-NHS ester is an aqueous soluble polyethylene glycol (PEG) linker. It contains a

benzaldehyde moiety and an N-hydroxysuccinimide (NHS) ester. The NHS ester reacts with

primary amines to form stable amide bonds, while the benzaldehyde can react with aminooxy-

bearing molecules.[1] This compound is commonly used in bioconjugation and for the synthesis

of PROTACs (Proteolysis Targeting Chimeras).

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of Ald-Ph-PEG24-NHS ester is
limited in publicly available resources. The following table summarizes the available

information.
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Property Value Source

Molecular Formula C63H110N2O30 BroadPharm[1]

Molecular Weight 1375.6 g/mol BroadPharm[1]

CAS Number 674369-02-9 BroadPharm[1]

Purity ≥95% - 98% AxisPharm, BroadPharm[1][2]

Solubility Water, DMSO, DCM, DMF BroadPharm[1]

Appearance No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by BroadPharm, Ald-Ph-PEG24-NHS
ester is not classified as a hazardous substance. However, as with any chemical reagent,

appropriate safety precautions should be observed. This product is intended for research use

only and is not for clinical use.

Hazard Identification
Hazard Classification GHS Classification

Physical Hazards Not classified as a hazard

Health Hazards Not classified as a hazard

Environmental Hazards No data available

First Aid Measures
The following first aid measures are recommended in case of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://broadpharm.com/product/bp-24093
https://broadpharm.com/product/bp-24093
https://broadpharm.com/product/bp-24093
https://broadpharm.com/product/bp-24093
https://axispharm.com/product/ald-ph-peg24-nhs-ester/
https://broadpharm.com/product/bp-24093
https://www.benchchem.com/product/b8106230?utm_src=pdf-body
https://www.benchchem.com/product/b8106230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Skin Contact

Immediately wash the skin with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes. If

irritation persists, seek medical attention.

Eye Contact

Immediately wash the eyes with copious

amounts of water for at least 15 minutes,

ensuring adequate flushing by separating the

eyelids with fingers. If irritation persists, seek

medical attention.

Inhalation
Remove to fresh air. In severe cases or if

symptoms persist, seek medical attention.

Ingestion

Wash out the mouth with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological testing of Ald-Ph-PEG24-NHS
ester are not publicly available. The provided Safety Data Sheet does not cite specific studies.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling
Use only in a chemical fume hood.

Wear chemical-resistant gloves and safety goggles.

Wash hands thoroughly after handling.

Wash contaminated clothing before reuse.
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Storage
Storage Temperature: -20°C

Conditions to Avoid: Heat, flames, and sparks.

Materials to Avoid: Oxidizing agents.

Logical Workflow for Safe Handling
The following diagram illustrates the general workflow for the safe handling of a research

chemical like Ald-Ph-PEG24-NHS ester, from receipt to disposal.
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Caption: Workflow for the safe handling of research chemicals.

Disposal Considerations
Dispose of Ald-Ph-PEG24-NHS ester as special waste. This should be done by a licensed

disposal company, in consultation with local waste disposal authorities, and in accordance with

national and regional regulations.

Transport Information
Ald-Ph-PEG24-NHS ester is considered non-hazardous for air and ground transportation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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